![molecular formula C17H18FN3O2S B2916347 2-(6-(4-fluorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-(3-methoxypropyl)acetamide CAS No. 897463-94-4](/img/structure/B2916347.png)
2-(6-(4-fluorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-(3-methoxypropyl)acetamide
Overview
Description
2-(6-(4-fluorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-(3-methoxypropyl)acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is known to have a unique mechanism of action and produces significant biochemical and physiological effects.
Scientific Research Applications
Pharmaceutical Research
Imidazo[2,1-b][1,3]thiazole derivatives have been identified as compounds with a broad range of pharmaceutical applications. They are known for their potential as anticancer and antiviral drugs , antioxidants , immunomodulatory agents , and tuberculostatic agents . The specific compound may be researched for similar applications due to its structural similarity.
Material Science
These derivatives also show promise in materials science . They could be utilized in the development of new materials with specific properties such as enhanced durability or specialized conductivity .
Optoelectronic Devices
Due to their luminescent properties, compounds like the one you’ve mentioned could be applied in the creation of optoelectronic devices , which include light-emitting diodes (LEDs), photovoltaic cells, and laser diodes .
Sensors
The luminescent nature of these compounds also makes them suitable for use in sensors . They could be part of systems designed to detect changes in environmental conditions or chemical compositions .
Cancer Treatment Research
Specifically in cancer treatment research, these derivatives have been evaluated for their cytotoxicity against various human tumor cell lines, indicating potential use in developing new anticancer therapies .
Antimicrobial Agents
Research has been conducted on imidazo[2,1-b][1,3]thiazole derivatives as potential anti-mycobacterial agents , which suggests that they could be effective against bacterial infections .
Confocal Microscopy and Imaging
Their luminescent properties may also make them suitable for use as emitters in confocal microscopy and imaging , aiding in the visualization of cells and tissues for medical diagnostics .
Chemical Synthesis
Lastly, these compounds can be involved in various aspects of chemical synthesis, serving as intermediates or catalysts in the creation of complex chemical structures .
Mechanism of Action
Target of Action
It is known that similar compounds have shown broad-spectrum antiproliferative activity against a panel of 55 cell lines of nine different cancer types .
Mode of Action
It is known that similar compounds exert their antiproliferative effects by interacting with cancer cells . This interaction may lead to changes in the cell’s normal functions, ultimately leading to cell death.
Biochemical Pathways
It is known that similar compounds can affect multiple pathways involved in cell proliferation and survival .
Pharmacokinetics
The compound’s potency against various cancer cell lines suggests that it may have favorable bioavailability .
Result of Action
The compound has shown potent antiproliferative activity against various cancer cell lines. For instance, it was found to be threefold more potent than Sorafenib against the DU-145 prostate cancer cell line . This suggests that the compound may induce cell death in these cancer cells.
properties
IUPAC Name |
2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(3-methoxypropyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FN3O2S/c1-23-8-2-7-19-16(22)9-14-11-24-17-20-15(10-21(14)17)12-3-5-13(18)6-4-12/h3-6,10-11H,2,7-9H2,1H3,(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJBSAPSASWEEAC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC(=O)CC1=CSC2=NC(=CN12)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FN3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(3-methoxypropyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-{[4-(diphenylmethyl)piperazin-1-yl]methyl}-1,3-dimethyl-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione](/img/structure/B2916264.png)
![5-chloro-2-methoxy-N-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)benzamide](/img/structure/B2916265.png)
![Thiazolo[4,5-c]pyridine-2-carbonitrile](/img/structure/B2916267.png)
![2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]-N-(3-nitrophenyl)acetamide](/img/structure/B2916269.png)
![Methyl (E)-4-[[1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl]amino]-4-oxobut-2-enoate](/img/structure/B2916278.png)
![2-[2-(2-methylpropanoylamino)-6-oxo-1H-purin-9-yl]acetic acid;2,2,2-trifluoroacetic acid](/img/structure/B2916281.png)
![N-(benzo[c][1,2,5]thiadiazol-4-yl)-1-(6-(thiophen-2-yl)pyridazin-3-yl)piperidine-4-carboxamide](/img/structure/B2916284.png)
![N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide](/img/structure/B2916285.png)
